Cas no 22202-68-2 (a-Ketoglutaric Acid Monosodium Salt)

a-Ketoglutaric Acid Monosodium Salt is a sodium salt derivative of α-ketoglutaric acid, a key intermediate in the Krebs cycle. This compound is widely utilized in biochemical and cell culture applications due to its role in cellular energy metabolism and amino acid synthesis. It serves as a substrate for transamination reactions and supports mitochondrial function. The monosodium salt form enhances solubility in aqueous solutions, facilitating its use in research and industrial processes. Its high purity and stability make it suitable for applications in enzymology, metabolic studies, and as a nutrient supplement in microbial and mammalian cell cultures. The product is characterized by consistent quality and reliable performance.
a-Ketoglutaric Acid Monosodium Salt structure
22202-68-2 structure
Product Name:a-Ketoglutaric Acid Monosodium Salt
CAS No:22202-68-2
MF:C5H5NaO5
MW:168.079972982407
MDL:MFCD00064196
CID:95440
PubChem ID:24896212
Update Time:2025-10-16

a-Ketoglutaric Acid Monosodium Salt Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid,2-oxo-, sodium salt (1:1)
    • Glutaricacid, 2-oxo-, monosodium salt (8CI)
    • Pentanedioic acid, 2-oxo-, monosodium salt(9CI)
    • Monosodium 2-oxoglutarate
    • Sodium hydrogen a-ketoglutarate
    • a-Ketoglutaric acid monosodium salt
    • a-Ketoglutaric acid sodium salt
    • alpha-Ketoglutaricacidsodiumsalt
    • α-Ketoglutaric acid sodium salt
    • 2-Ketoglutaric acid monosodium salt
    • ALPHA-KETOGLUTARIC ACID MONOSODIUM SALT
    • α-KETOGLUTARIC ACID MONOSODIUM SALT
    • 2-Ketoglutaric acid Sodium
    • a-Ketoglutaric Acid Monosodium Salt
    • MDL: MFCD00064196
    • Inchi: 1S/C5H6O5.Na/c6-3(5(9)10)1-2-4(7)8;/h1-2H2,(H,7,8)(H,9,10);/q;+1/p-1
    • InChI Key: MOTOGHHLNTXPTI-UHFFFAOYSA-M
    • SMILES: [Na+].O=C(C(=O)[O-])CCC(=O)O

Computed Properties

  • Exact Mass: 168.00300
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4

Experimental Properties

  • Solubility: H2O: 0.5 M at 20 °C, clear, colorless
  • PSA: 94.50000
  • LogP: -1.82980

a-Ketoglutaric Acid Monosodium Salt Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 23/24/25-36/37/38
  • Safety Instruction: 26-36/37/39-45
  • FLUKA BRAND F CODES:10
  • Hazardous Material Identification: T
  • Storage Condition:2-8°C

a-Ketoglutaric Acid Monosodium Salt Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

a-Ketoglutaric Acid Monosodium Salt Pricemore >>

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a-Ketoglutaric Acid Monosodium Salt Production Method

Additional information on a-Ketoglutaric Acid Monosodium Salt

Professional Introduction of a-Ketoglutaric Acid Monosodium Salt (CAS No. 22202-68-2)

a-Ketoglutaric Acid Monosodium Salt, also known as sodium a-ketoglutarate, is a sodium salt of a-ketoglutaric acid, which is an intermediate in the citric acid cycle—a central metabolic pathway in living organisms. With the CAS number 22202-68-2, this compound has gained significant attention in various fields, including nutrition, pharmaceuticals, and biotechnology. Recent studies have highlighted its role in energy metabolism, oxidative stress mitigation, and its potential applications in treating metabolic disorders and neurodegenerative diseases.

The chemical structure of a-ketoglutaric acid monosodium salt consists of a five-carbon chain with two carboxylic acid groups and a ketone group. Its sodium salt form enhances its solubility in water, making it more suitable for use in aqueous solutions. This property is particularly advantageous in pharmaceutical formulations and nutraceutical products where bioavailability is critical. The compound's ability to participate in the citric acid cycle makes it a vital component in energy production and cellular respiration.

Recent research has explored the potential of a-ketoglutaric acid monosodium salt as a precursor for glutamine synthesis, which is essential for maintaining gut health and immune function. Studies have shown that supplementation with this compound can enhance nitrogen metabolism and reduce oxidative stress, particularly in individuals undergoing intense physical activity or those with metabolic impairments. Furthermore, its role in the urea cycle has been investigated for its potential benefits in managing hyperammonemia and related conditions.

In the field of nutrition, a-ketoglutaric acid monosodium salt is increasingly being used as a functional ingredient in sports nutrition products due to its ability to support energy production and recovery. Its inclusion in dietary supplements aims to improve exercise performance and reduce muscle fatigue by enhancing mitochondrial function and promoting efficient energy utilization. Emerging studies also suggest its potential as an adjuvant therapy for chronic diseases such as diabetes and cardiovascular disorders.

The application of a-ketoglutaric acid monosodium salt extends beyond human health into animal nutrition and agriculture. It has been studied for its role in improving feed efficiency and reducing ammonia emissions in livestock farming. This dual functionality underscores its versatility as a compound with broad applicability across multiple industries.

From a manufacturing perspective, the production of a-ketoglutaric acid monosodium salt involves fermentation processes using microorganisms such as Corynebacterium glutamicum or through chemical synthesis methods. The choice of production method depends on the desired purity levels and cost-effectiveness, with fermentation being more common due to its scalability and environmental friendliness.

In terms of safety, a-ketoglutaric acid monosodium salt is generally recognized as safe (GRAS) by regulatory agencies when used within recommended dosage limits. However, excessive intake may lead to gastrointestinal discomfort or electrolyte imbalances due to its sodium content. Proper dosing guidelines are essential to ensure safe consumption across various applications.

The future outlook for a-ketoglutaric acid monosodium salt appears promising, driven by ongoing research into its therapeutic potential and expanding applications in health and wellness products. As advancements in metabolic research continue to unfold, this compound is expected to play an increasingly significant role in addressing metabolic disorders and enhancing overall human performance.

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